Cas no 854813-81-3 (2-amino-1-(4-hydroxy-3,5-dimethoxyphenyl)propan-1-one)

2-Amino-1-(4-hydroxy-3,5-dimethoxyphenyl)propan-1-one is a synthetic organic compound featuring a β-ketoamine structure with a substituted aromatic ring. Its key attributes include a well-defined molecular framework, characterized by hydroxyl and methoxy functional groups at the 4, 3, and 5 positions of the phenyl ring, which influence its reactivity and potential applications in pharmaceutical or fine chemical synthesis. The presence of both amino and keto functionalities offers versatility as an intermediate for further derivatization. The compound's stability and purity make it suitable for research applications, particularly in the development of bioactive molecules or as a precursor in heterocyclic chemistry.

2-amino-1-(4-hydroxy-3,5-dimethoxyphenyl)propan-1-one structure

854813-81-3 structure

Product name:2-amino-1-(4-hydroxy-3,5-dimethoxyphenyl)propan-1-one

CAS No:854813-81-3

MF:C_₁₁H_₁₅NO_₄

MW:225.241103410721

CID:990555

PubChem ID:90477133

2-amino-1-(4-hydroxy-3,5-dimethoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-Propanone, 2-amino-1-(4-hydroxy-3,5-dimethoxyphenyl)-
- 2-amino-1-(4-hydroxy-3,5-dimethoxyphenyl)propan-1-one
- EN300-1843077
- AKOS027417629
- 1-Propanone,2-amino-1-(4-hydroxy-3,5-dimethoxyphenyl)-
- 854813-81-3
- 1-Propanone, 2-amino-1-(4-hydroxy-3,5-dimethoxyphenyl)-
- DB-323167
- Inchi： InChI=1S/C11H15NO4/c1-6(12)10(13)7-4-8(15-2)11(14)9(5-7)16-3/h4-6,14H,12H2,1-3H3
- InChI Key： DKRPMXQJISNXEN-UHFFFAOYSA-N
- SMILES： CC(C(=O)C1=CC(=C(C(=C1)OC)O)OC)N

Computed Properties

Exact Mass: 225.10010796g/mol
Monoisotopic Mass: 225.10010796g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 232
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 81.8Å²
XLogP3: -0.3

2-amino-1-(4-hydroxy-3,5-dimethoxyphenyl)propan-1-one Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
Enamine	EN300-1843077-0.05g	2-amino-1-(4-hydroxy-3,5-dimethoxyphenyl)propan-1-one	854813-81-3	0.05g	$1020.0	2023-09-19
Enamine	EN300-1843077-0.5g	2-amino-1-(4-hydroxy-3,5-dimethoxyphenyl)propan-1-one	854813-81-3	0.5g	$1165.0	2023-09-19
Enamine	EN300-1843077-2.5g	2-amino-1-(4-hydroxy-3,5-dimethoxyphenyl)propan-1-one	854813-81-3	2.5g	$2379.0	2023-09-19
Enamine	EN300-1843077-5g	2-amino-1-(4-hydroxy-3,5-dimethoxyphenyl)propan-1-one	854813-81-3	5g	$3520.0	2023-09-19
Enamine	EN300-1843077-0.25g	2-amino-1-(4-hydroxy-3,5-dimethoxyphenyl)propan-1-one	854813-81-3	0.25g	$1117.0	2023-09-19
Enamine	EN300-1843077-10g	2-amino-1-(4-hydroxy-3,5-dimethoxyphenyl)propan-1-one	854813-81-3	10g	$5221.0	2023-09-19
Enamine	EN300-1843077-5.0g	2-amino-1-(4-hydroxy-3,5-dimethoxyphenyl)propan-1-one	854813-81-3	5g	$3520.0	2023-06-02
Enamine	EN300-1843077-1.0g	2-amino-1-(4-hydroxy-3,5-dimethoxyphenyl)propan-1-one	854813-81-3	1g	$1214.0	2023-06-02
Enamine	EN300-1843077-10.0g	2-amino-1-(4-hydroxy-3,5-dimethoxyphenyl)propan-1-one	854813-81-3	10g	$5221.0	2023-06-02
Enamine	EN300-1843077-0.1g	2-amino-1-(4-hydroxy-3,5-dimethoxyphenyl)propan-1-one	854813-81-3	0.1g	$1068.0	2023-09-19

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Related Categories

Additional information on 2-amino-1-(4-hydroxy-3,5-dimethoxyphenyl)propan-1-one

2-Amino-1-(4-Hydroxy-3,5-Dimethoxyphenyl)Propan-1-One: A Comprehensive Overview

2-Amino-1-(4-Hydroxy-3,5-Dimethoxyphenyl)Propan-1-One, also known by its CAS number CAS No. 854813-81-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group with a substituted phenyl ring and a ketone functional group. The presence of hydroxyl and methoxy groups on the phenyl ring adds complexity to its chemical properties and potential applications.

The molecular structure of 2-Amino-1-(4-Hydroxy-3,5-Dimethoxyphenyl)Propan-1-One plays a crucial role in its biological activity. Recent studies have highlighted its potential as a bioactive compound with antioxidant and anti-inflammatory properties. These findings are particularly relevant in the context of developing new therapeutic agents for chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In terms of synthesis, this compound can be prepared through various routes, including condensation reactions and enzymatic methods. The choice of synthesis method depends on the desired yield, purity, and scalability. Recent advancements in green chemistry have led to the exploration of more sustainable synthesis pathways for CAS No. 854813-81-3, reducing environmental impact while maintaining high product quality.

The pharmacokinetic profile of 2-Amino-1-(4-Hydroxy-3,5-Dimethoxyphenyl)Propan-1-One is another area of active research. Studies have shown that it exhibits moderate bioavailability when administered orally, making it a promising candidate for drug delivery systems. Its ability to cross cellular membranes and interact with key cellular pathways further enhances its therapeutic potential.

Recent breakthroughs in computational chemistry have enabled researchers to model the interactions of CAS No. 854813-81-3 with various biological targets. These computational studies have provided valuable insights into its mechanism of action and potential off-target effects, paving the way for more targeted drug design.

In conclusion, 2-Amino-1-(4-Hydroxy-3,5-Dimethoxyphenyl)Propan-1-One represents a versatile compound with wide-ranging applications in pharmaceutical research. Its unique chemical structure, coupled with recent advances in synthesis and pharmacology, positions it as a key player in the development of novel therapeutic agents.